Cas no 64409-12-7 (4′-Mercaptobiphenylcarbonitrile)

• Product Name: 4′-Mercaptobiphenylcarbonitrile
• CAS No: 64409-12-7
• MF: C₁₃H₉NS
• MW: 211.282261610031
• MDL: MFCD22417214
• CID: 2602191
• PubChem ID: 329766836
• Update Time: 2025-04-21

4′-Mercaptobiphenylcarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4′-Mercapto-[1,1′-biphenyl]-4-carbonitrile
• 4'-Mercapto-[1,1'-biphenyl]-4-carbonitrile
• 4'-Mercaptobiphenyl-4-carbonitrile
• 4'-Mercaptobiphenylcarbonitrile, 97% (GC)
• 4'-cyanobiphenyl-4-thiol
• 4'-SULFANYL-[1,1'-BIPHENYL]-4-CARBONITRILE
• 4-(4-SULFANYLPHENYL)BENZONITRILE
• 4-(4-mercaptophenyl)benzonitrile
• ZZSHJNKMDIZSFY-UHFFFAOYSA-N
• AB10276
• 64409-12-7
• SCHEMBL6788032
• MFCD22417214
• [1,1'-Biphenyl]-4-carbonitrile, 4'-mercapto-
• 4′-Mercaptobiphenylcarbonitrile

• MDL： MFCD22417214
• Inchi： 1S/C13H9NS/c14-9-10-1-3-11(4-2-10)12-5-7-13(15)8-6-12/h1-8,15H
• InChI Key： ZZSHJNKMDIZSFY-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 211.04557046g/mol
• Monoisotopic Mass: 211.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Melting Point: 127-132 °C

4′-Mercaptobiphenylcarbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 41-50
• Safety Instruction： 26-39-61
• Hazardous Material Identification：